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Compound of Interest

Compound Name: Methyl 5-amino-3-methyilpicolinate

Cat. No.: B2484209

For Researchers, Scientists, and Drug Development Professionals

Foreword

Methyl 5-amino-3-methylpicolinate is a substituted pyridine derivative with potential
applications in medicinal chemistry and drug development. Its structure, featuring an amino
group, a methyl group, and a methyl ester on a pyridine ring, makes it an attractive scaffold for
the synthesis of novel compounds with diverse biological activities. This technical guide
provides a comprehensive overview of the synthesis of Methyl 5-amino-3-methylpicolinate,
based on established chemical transformations of related precursors, and explores its potential
uses in drug discovery, drawing parallels with structurally similar molecules.

Physicochemical Properties

A summary of the key physicochemical properties of Methyl 5-amino-3-methylpicolinate is
presented below.

Property Value Source

Molecular Formula C8H10N202 ChemBK][1]
Molar Mass 166.18 g/mol ChemBKJ1]
CAS Number 1263059-42-2 ChemBK][1]
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Synthesis of Methyl 5-amino-3-methylpicolinate

While specific literature detailing a multi-step synthesis of Methyl 5-amino-3-methylpicolinate
is not readily available, a plausible and efficient synthetic route can be proposed based on the
hydrolysis of the corresponding nitrile precursor, 5-Amino-3-methylpicolinonitrile. This
transformation is a standard procedure in organic chemistry.

Proposed Synthetic Pathway

The proposed synthesis involves a two-step process starting from 5-Amino-3-
methylpicolinonitrile:

o Hydrolysis of the Nitrile: The nitrile group of 5-Amino-3-methylpicolinonitrile is hydrolyzed
under acidic or basic conditions to yield 5-amino-3-methylpicolinic acid.

« Esterification: The resulting carboxylic acid is then esterified to produce the target
compound, Methyl 5-amino-3-methylpicolinate.
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Step 1: Hydrolysis

H+ or OH-,
5-Amino-3-methylpicolinonitrile H20,4 [S—amino-3-methy|pico|inic_acid

Step 2: Esterification

Methyl_5-amino-3-methylpicolinate

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2484209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Synthesis of Methyl
5-amino-3-methylpicolinate

Derivatization via
Amino Group Functionalization

'

Compound Library
Generation

High-Throughput
Screening (HTS)

Inactive

Hit ldentification

Active
Compounds

[Lead Optimizationj

Preclinical Studies

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b2484209?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2484209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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